![molecular formula C21H19F2NO4 B6201032 (1s,3s)-1-(difluoromethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis CAS No. 2694734-52-4](/img/no-structure.png)
(1s,3s)-1-(difluoromethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis
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Overview
Description
(1s,3s)-1-(difluoromethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis is a useful research compound. Its molecular formula is C21H19F2NO4 and its molecular weight is 387.4. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-1-(difluoromethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis involves the protection of the amine group, followed by the formation of the cyclobutane ring, and then the introduction of the difluoromethyl group and the fluorenyl group. The final step involves the deprotection of the amine group and the carboxylic acid group.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "Cyclobutanecarboxylic acid", "N,N-Dimethylformamide", "Triethylamine", "N,N'-Dicyclohexylcarbodiimide", "N-Hydroxysuccinimide", "Boc-protected amino acid", "Difluoromethyl bromide", "Palladium on carbon", "Hydrogen gas", "Tetrabutylammonium fluoride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluorene-9-methanol.", "9H-fluorene-9-methanol is reacted with methanesulfonyl chloride to form 9H-fluorene-9-methanesulfonate.", "Cyclobutanecarboxylic acid is reacted with N,N-dimethylformamide and triethylamine to form the corresponding acyl azide.", "The acyl azide is reacted with 9H-fluorene-9-methanesulfonate to form the corresponding amide.", "The amide is reacted with N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide to form the corresponding N-hydroxysuccinimide ester.", "The Boc-protected amino acid is reacted with the N-hydroxysuccinimide ester to form the corresponding amide.", "The amine group is protected with a Boc group.", "The cyclobutane ring is formed by reacting the Boc-protected amine with difluoromethyl bromide in the presence of palladium on carbon and hydrogen gas.", "The fluorenyl group is introduced by reacting the Boc-protected amine with tetrabutylammonium fluoride and 9H-fluorene-9-methanesulfonate.", "The Boc group is removed with hydrochloric acid to form the final product, (1s,3s)-1-(difluoromethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis." ] } | |
2694734-52-4 | |
Molecular Formula |
C21H19F2NO4 |
Molecular Weight |
387.4 |
Purity |
95 |
Origin of Product |
United States |
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